Cas no 106058-29-1 (2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-)

• Product Name: 2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-
• CAS No: 106058-29-1
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 1179115
• Update Time: 2024-08-05

2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)-
• (Z)-4-((5-methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-, (Z)- (9CI)

• Inchi： 1S/C8H8N2O4/c1-5-4-6(10-14-5)9-7(11)2-3-8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)/b3-2-
• InChI Key： FHXUOFGJMIEOBX-IHWYPQMZSA-N
• SMILES： C(O)(=O)/C=C\C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 196.04844

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 498.0±45.0 °C(Predicted)
• PSA: 92.43
• pka: 2.52±0.25(Predicted)